Cas no 2768326-56-1 (2-Methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride)
2-Methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2768326-56-1
- EN300-26982919
- 2-methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride
- 2-Methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride
-
- Inchi: 1S/C5H11NO2S.ClH/c1-5-6-3-2-4-9(5,7)8;/h5-6H,2-4H2,1H3;1H
- InChI Key: SVFREPACOJWNHK-UHFFFAOYSA-N
- SMILES: Cl.S1(CCCNC1C)(=O)=O
Computed Properties
- Exact Mass: 185.0277275g/mol
- Monoisotopic Mass: 185.0277275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6Ų
2-Methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26982919-1g |
2-methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride |
2768326-56-1 | 95% | 1g |
$1572.0 | 2023-09-11 | |
| Enamine | EN300-26982919-5g |
2-methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride |
2768326-56-1 | 95% | 5g |
$4557.0 | 2023-09-11 | |
| Enamine | EN300-26982919-10g |
2-methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride |
2768326-56-1 | 95% | 10g |
$6758.0 | 2023-09-11 | |
| Enamine | EN300-26982919-0.05g |
2-methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride |
2768326-56-1 | 95.0% | 0.05g |
$365.0 | 2025-03-20 | |
| Enamine | EN300-26982919-0.1g |
2-methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride |
2768326-56-1 | 95.0% | 0.1g |
$546.0 | 2025-03-20 | |
| Enamine | EN300-26982919-0.25g |
2-methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride |
2768326-56-1 | 95.0% | 0.25g |
$779.0 | 2025-03-20 | |
| Enamine | EN300-26982919-0.5g |
2-methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride |
2768326-56-1 | 95.0% | 0.5g |
$1225.0 | 2025-03-20 | |
| Enamine | EN300-26982919-1.0g |
2-methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride |
2768326-56-1 | 95.0% | 1.0g |
$1572.0 | 2025-03-20 | |
| Enamine | EN300-26982919-2.5g |
2-methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride |
2768326-56-1 | 95.0% | 2.5g |
$3080.0 | 2025-03-20 | |
| Enamine | EN300-26982919-5.0g |
2-methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride |
2768326-56-1 | 95.0% | 5.0g |
$4557.0 | 2025-03-20 |
2-Methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-Methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride
Introduction to 2-Methyl-1λ6,3-thiazinane-1,1-dione hydrochloride (CAS No. 2768326-56-1)
2-Methyl-1λ6,3-thiazinane-1,1-dione hydrochloride, identified by the CAS number 2768326-56-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazinane class of molecules, which are characterized by their nitrogen-sulfur heterocyclic structure. The presence of a hydrochloride salt form indicates its potential for enhanced solubility and bioavailability, making it a promising candidate for further investigation in drug development.
The molecular structure of 2-Methyl-1λ6,3-thiazinane-1,1-dione hydrochloride consists of a six-membered ring containing sulfur and nitrogen atoms, with a methyl group attached at the 2-position and a dione moiety at the 1,1 positions. This unique arrangement contributes to its distinct chemical properties and reactivity, which are being explored for various biological applications. The hydrochloride salt form further enhances its pharmacological profile by improving its solubility in aqueous solutions, facilitating easier formulation into pharmaceutical products.
In recent years, there has been growing interest in thiazinane derivatives due to their potential biological activities. Research has shown that compounds within this class exhibit a range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific structure of 2-Methyl-1λ6,3-thiazinane-1,1-dione hydrochloride suggests that it may interact with biological targets in novel ways, making it an attractive subject for further investigation.
One of the most compelling aspects of 2-Methyl-1λ6,3-thiazinane-1,1-dione hydrochloride is its potential as a scaffold for drug discovery. The thiazinane core provides a versatile platform for chemical modification, allowing researchers to tailor the compound’s properties to target specific diseases or conditions. For instance, studies have indicated that modifications to the nitrogen and sulfur atoms in thiazinane derivatives can significantly alter their biological activity. This flexibility makes 2-Methyl-1λ6,3-thiazinane-1,1-dione hydrochloride a valuable tool for medicinal chemists seeking to develop new therapeutic agents.
Recent advancements in computational chemistry have also contributed to the study of 2-Methyl-1λ6,3-thiazinane-1,1-dione hydrochloride. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify promising derivatives with enhanced efficacy or reduced side effects. By combining experimental data with computational insights, scientists are gaining a deeper understanding of the pharmacological mechanisms underlying thiazinane-based compounds.
The synthesis of 2-Methyl-1λ6,3-thiazinane-1,1-dione hydrochloride represents another area of active research. Efficient synthetic routes are crucial for producing this compound in sufficient quantities for preclinical and clinical studies. Researchers have developed various methods for constructing the thiazinane ring system, including cyclocondensation reactions and metal-catalyzed processes. These synthetic strategies not only improve yield but also allow for the introduction of diverse functional groups into the molecule. Such modifications can enhance the compound’s bioactivity and broaden its therapeutic applications.
Preclinical studies have begun to explore the potential therapeutic applications of 2-Methyl-1λ6,3-thiazinane-1,1-dione hydrochloride. Initial findings suggest that this compound may exhibit significant anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, its ability to interact with bacterial enzymes has prompted investigations into its antimicrobial properties. These early results are encouraging and warrant further exploration in vivo.
The development of novel drug candidates is often hampered by challenges such as poor solubility or low bioavailability. The hydrochloride salt form of 2-Methyl-1λ6,3-thiazinane-1,1-dione hydrochloride addresses some of these issues by improving solubility in water-based environments. This enhancement is particularly important for oral formulations where solubility directly impacts absorption rates and overall efficacy. Furthermore, the stability of the hydrochloride salt ensures that the compound remains effective during storage and transportation.
As research progresses,the potential applications of 2-Methyl-1λ6,3-thiazinane-11,dione hydrochloride are likely to expand beyond initial findings。 Its unique structural features make it suitable for targeting multiple disease pathways simultaneously,a strategy known as polypharmacology。 This approach has gained traction in recent years as an effective way to develop drugs with broader therapeutic profiles and reduced risk of resistance development。
The role of CAS No 27683265611 in this context is also noteworthy。 The CAS number provides a unique identifier for this compound,ensuring clarity and consistency across scientific literature。 This standardized system allows researchers worldwide to reference 2-Methyl-l-lambda6,3-thiaZiZanlZne-l,l-dlone hydroloridZle accurately,facilitating collaboration and knowledge sharing。
In conclusion,the study of 2-Methyl-llambda6,3-thiaZiZanlZne-l,l-dlone hydroloridZle (CAS No 27683265611) represents an exciting frontier in pharmaceutical chemistry。 Its unique structure,potential biological activities,and improved physicochemical properties make it a compelling candidate for future drug development。 As research continues to uncover new insights into this compound,its applications in medicine are likely to grow significantly。
2768326-56-1 (2-Methyl-1lambda6,3-thiazinane-1,1-dione hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)